3-methyl-1-phenyl-4-(3,4,5-trimethoxyphenyl)-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one

• IUPAC Name: 3-methyl-1-phenyl-4-(3,4,5-trimethoxyphenyl)-4,8-dihydropyrazolo[3,4-e][1,4]thiazepin-7-one
• InChI: InChI=1S/C22H23N3O4S/c1-13-19-21(14-10-16(27-2)20(29-4)17(11-14)28-3)30-12-18(26)23-22(19)25(24-13)15-8-6-5-7-9-15/h5-11,21H,12H2,1-4H3,(H,23,26)
• InChI Key: DKFPBRIHJBERSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(SCC(=O)N2)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol

Description

3-methyl-1-phenyl-4-(3,4,5-trimethoxyphenyl)-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one is a useful research compound. Its molecular formula is C22H23N3O4S and its molecular weight is 425.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 425.14092740 g/mol and the complexity rating of the compound is 577. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Evaluation

A study by Kendre, Landge, and Bhusare (2015) discusses the synthesis of various derivatives, including pyrazole, isoxazole, benzoxazepine, and benzothiazepine, which were evaluated for their antimicrobial and anti-inflammatory activities. This indicates the potential use of these compounds in the development of new antimicrobial and anti-inflammatory agents (Kendre, Landge, & Bhusare, 2015).

Antimicrobial Activity

A 2017 study by B'Bhatt and Sharma focused on the synthesis of pyrazole nucleus-containing 2-thioxothiazolidin-4-one derivatives. These compounds were tested for antibacterial and antifungal activities, showing promising results against various strains, highlighting the potential of these compounds in antimicrobial applications (B'Bhatt & Sharma, 2017).

Medicinal Potential

In 2018, Chennapragada and Palagummi synthesized novel 1, 3, 4-oxadiazoles derived from 1-phenyl-3(3,4,5-trimethoxyphenyl)-1H-pyrazole, evaluating them for antimicrobial and antioxidant activities. This study contributes to the understanding of the medicinal potential of these compounds (Chennapragada & Palagummi, 2018).

Antitumor Agents

Gomha, Edrees, and Altalbawy (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety. These compounds were evaluated for their anti-tumor activities against hepatocellular carcinoma cell lines, revealing promising activities and potential as anticancer agents (Gomha, Edrees, & Altalbawy, 2016).

Catalytic Applications

Zhang, Li, and Qi (2016) explored the catalytic synthesis of 4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one derivatives using a solid acid catalyst in water. This study demonstrates the use of these compounds in green chemistry and sustainable synthesis approaches (Zhang, Li, & Qi, 2016).